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Compound of Interest

Compound Name: Chloroform

Cat. No.: B151607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of pure
chloroform (trichloromethane, CHCIs). The information presented herein is intended to serve
as a vital resource for professionals in research, scientific analysis, and drug development,
where precise knowledge of solvent properties is paramount for experimental design,
execution, and interpretation. This document summarizes key quantitative data in structured
tables, offers detailed experimental protocols for property determination, and includes
visualizations of experimental workflows.

Core Physical and Molecular Properties

Pure chloroform is a colorless, volatile liquid with a characteristically sweet odor.[1][2][3] It is a
dense liquid, significantly heavier than water, and is not flammable under normal conditions,
though its vapors may burn with a greenish flame.[1][2][4] Chloroform's molecular structure
consists of a central carbon atom bonded to one hydrogen and three chlorine atoms in a
tetrahedral geometry.[2][4]

Table 1: Fundamental Physical and Molecular Data for Pure Chloroform
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Property Value Reference
Molecular Formula CHCIs 516171
Molar Mass 119.38 g/mol [11[71[8]
Appearance Clear, colorless liquid [11[3119]
Odor Characteristic sweet, ethereal 213
odor

Melting Point -63.5 °C (-82.3 °F; 209.7 K) [2][10][11]
Boiling Point (at 1 atm) 61.2 °C (142.2 °F; 334.3 K) [3B1[10][12]

Density and Refractive Index

The density of chloroform is a critical parameter in applications such as solvent extraction and
reaction mixture layering. Its high refractive index is also a key characteristic for its use in
certain analytical techniques.

Table 2: Density of Pure Chloroform at Various Temperatures

Temperature (°C) Density (g/lcm3) Reference
20 1.489 [8]

20 1.4835 [6]

20 1.49 [©]

25 1.492 [5][13]

Table 3: Refractive Index of Pure Chloroform
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Temperature (°C) Refractive Index (n_D) Reference
19 1.4459 [14]

20 1.4459 [11]

20 1.445 [5][13]

20 ~1.4 [15]

Viscosity and Surface Tension

The viscosity and surface tension of chloroform influence its flow characteristics and
interfacial properties, which are important in processes like chromatography and liquid-liquid
extraction.

Table 4: Viscosity of Pure Chloroform at Various Temperatures

Temperature (°C) Viscosity (mPa-s or cP) Reference
-10 0.786 [14]

0 0.699 [14]

20 0.563 [1][14]

25 0.542 [14]

30 0.510 (millipoises) [1]

40 0.464 [14]

60 0.389 [14]

Table 5: Surface Tension of Pure Chloroform at Various Temperatures
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Temperature (°C) Surface Tension (dyn/cm) Reference
10 28.5 [14]
20 27.1 [14]
20 27.16 [16]
25 26.67 [14]
50 23.44 [14]
60 21.7 [14]
75 20.20 [14]

Vapor Pressure and Solubility

Chloroform's high volatility is indicated by its vapor pressure. Its solubility characteristics are

crucial for its role as a solvent.

Table 6: Vapor Pressure of Pure Chloroform at Various Temperatures

Temperature (°C) Vapor Pressure Vapor Pressure R
(kPa) (mm Hg / Torr)

-40 0.62 [11]

0 7.89 [11]

20 160 [5113]

20 158.4 [16]

25 25.9 [11]

100 313 [11]

200 2260 [11]

Table 7: Solubility of Pure Chloroform
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Solvent Solubility Temperature (°C) Reference
Water 0.8 g/ 100 mL 20 [8]
Water 8.09g/L 20 [11]
Water 10.62g/L 0 [11]
Water 7.329g/L 60 [11]
Alcohols (e.g., Highl
ethanol) o so?ubTe/MiscibIe B
Highl
Benzene so?ub)lle/MiscibIe ] B4
Diethyl ether Miscible - [11]
Acetone > 100 g/L 19 [11]
Carbon Tetrachloride Miscible - [11]
Oils Miscible - [11]

Experimental Protocols

Accurate determination of physical properties is essential for the validation of substance purity
and for reliable experimental work. The following are detailed methodologies for measuring key
physical characteristics of chloroform.

Determination of Density using a Pychometer

Objective: To accurately measure the density of a pure liquid sample.

Materials:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)
e Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath
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e Thermometer

 Distilled water

e The pure liquid sample (chloroform)
 Lint-free tissue or filter paper

o Pasteur pipette

Procedure:

o Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable
solvent, followed by distilled water. Dry the pycnometer completely in an oven and allow it to
cool to ambient temperature in a desiccator.

o Mass of Empty Pycnometer: Accurately weigh the dry, empty pycnometer with its stopper on
the analytical balance. Record this mass as mo.[10][11]

 Calibration with Distilled Water: Fill the pycnometer with distilled water that has been
equilibrated to a specific temperature (e.g., 20 °C) in the water bath.[11] Insert the stopper,
ensuring that excess water emerges from the capillary.[10]

o Temperature Equilibration: Place the filled pycnometer in the constant temperature water
bath for at least 15 minutes to ensure the contents reach the desired temperature.[2]

e Volume Adjustment: If necessary, adjust the water level to the mark on the side inlet-tube or
ensure the capillary is full without any air bubbles.[2] Carefully dry the outside of the
pycnometer with a lint-free tissue.[11]

o Mass of Pycnometer with Water: Weigh the pycnometer filled with water and record the
mass as ma.[2]

e Mass of Pycnometer with Sample: Empty and thoroughly dry the pycnometer. Fill it with the
pure chloroform sample, following the same procedure for filling, temperature equilibration,
and drying as with the water.
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e Weighing the Sample: Weigh the pycnometer filled with chloroform and record the mass as

mz.

e Calculation:

(¢]

Mass of water: m_water = mi - mo

[¢]

Volume of pycnometer (at the specified temperature): V = m_water / p_water (where
p_water is the known density of water at that temperature).

[¢]

Mass of chloroform: m_chloroform = mz - mo

[¢]

Density of chloroform: p_chloroform = m_chloroform / V

Determination of Refractive Index using an Abbe
Refractometer

Objective: To measure the refractive index of a pure liquid sample.

Materials:

Abbe refractometer

» Constant temperature circulating water bath

o Light source (typically a sodium lamp or a white light source with a compensator)
o Dropper or Pasteur pipette

e The pure liquid sample (chloroform)

» Standard liquid for calibration (e.g., distilled water)

e Soft lens paper

Procedure:
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 Instrument Setup: Turn on the light source and the circulating water bath, setting it to the
desired temperature (e.g., 20 °C). Allow the refractometer prisms to equilibrate to this
temperature.

o Calibration: Calibrate the instrument using a standard of known refractive index, such as
distilled water (n_D at 20 °C = 1.3330).

o Open the prism assembly and clean the surfaces of both the measuring and illuminating
prisms with a soft tissue and a suitable solvent (e.g., ethanol), then allow them to dry
completely.[14]

o Place a few drops of distilled water onto the surface of the measuring prism.
o Close the prism assembly securely.
o Adjust the mirror or light source to achieve optimal illumination.

o Looking through the eyepiece, rotate the coarse adjustment knob until the field of view
shows a distinct light and dark region.[8]

o If a colored band is visible at the borderline, adjust the compensator knob to obtain a
sharp, achromatic (black and white) borderline.[3]

o Use the fine adjustment knob to position the borderline exactly on the crosshairs in the
eyepiece.[3]

o Read the refractive index from the scale. If it does not match the known value for water,
adjust the calibration screw as per the instrument's manual.

e Sample Measurement:
o Clean and dry the prisms thoroughly.

o Apply a few drops of the pure chloroform sample to the measuring prism and close the
assembly.

o Allow a few minutes for the sample to reach thermal equilibrium.
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o Repeat steps 2e through 2g for the chloroform sample.
o Record the refractive index reading from the scale.
o Itis good practice to take multiple readings and report the average value.

Mandatory Visualizations
Logical Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the physical characterization of a

pure liquid sample.
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Caption: Logical workflow for the physical characterization of a pure liquid.
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Experimental Workflow for Density Measurement using
a Pycnometer

This diagram details the step-by-step experimental process for determining the density of a

liquid.
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Caption: Experimental workflow for density measurement by pycnometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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